2-((5-(3-bromophenyl)oxazol-2-yl)thio)-N-(o-tolyl)propanamide
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Description
2-((5-(3-bromophenyl)oxazol-2-yl)thio)-N-(o-tolyl)propanamide is a useful research compound. Its molecular formula is C19H17BrN2O2S and its molecular weight is 417.32. The purity is usually 95%.
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Scientific Research Applications
Arylsubstituted Halogen(thiocyanato)amides Synthesis and Applications
A study on arylsubstituted halogen(thiocyanato)amides, including compounds with bromophenyl groups, focused on their synthesis, cyclization, and antimicrobial properties. These compounds demonstrate significant antibacterial and antifungal activities, suggesting potential pharmaceutical applications (Baranovskyi et al., 2018).
Bromination of Oxazoles
Research on the regioselective C-4 bromination of oxazoles, including compounds similar to "2-((5-(3-bromophenyl)oxazol-2-yl)thio)-N-(o-tolyl)propanamide," provides insights into synthetic strategies for modifying oxazole compounds. Such brominated oxazoles could be used as intermediates in the synthesis of more complex molecules, indicating their relevance in organic synthesis and potential drug development (Li et al., 2011).
Antimicrobial and Antifungal Screening
Several studies have synthesized and evaluated the antimicrobial and antifungal activities of compounds with bromophenyl and thiazole moieties. These findings suggest that such compounds, by extension potentially including "this compound," could serve as leads in the development of new antimicrobial and antifungal agents. The research underscores the importance of these compounds in addressing microbial resistance (Sampal et al., 2018).
Synthesis and Evaluation of Anticancer Agents
Compounds incorporating thiazole and thiadiazole derivatives have been synthesized and evaluated for their anticancer activities. Such research highlights the potential of structurally related compounds, including "this compound," in contributing to the development of new anticancer therapies. These compounds' biological activities underscore their importance in medicinal chemistry and drug discovery (Gomha et al., 2017).
Properties
IUPAC Name |
2-[[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl]-N-(2-methylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17BrN2O2S/c1-12-6-3-4-9-16(12)22-18(23)13(2)25-19-21-11-17(24-19)14-7-5-8-15(20)10-14/h3-11,13H,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNMMUTVJTDDGFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C(C)SC2=NC=C(O2)C3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.